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Compound of Interest

Compound Name: (S)-3-Methyl-pentanoic acid

Cat. No.: B158081

Essential Safety and Handling Guide for (S)-3-
Methyl-pentanoic Acid

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling (S)-3-Methyl-pentanoic acid.
Adherence to these procedures is critical for ensuring laboratory safety and proper disposal.

(S)-3-Methyl-pentanoic acid is a combustible liquid that can cause severe skin burns and
serious eye damage.[1] It is crucial to handle this chemical with appropriate personal protective
equipment in a well-ventilated area, away from heat and open flames.[1][2]

Physical and Chemical Properties
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Property Value

Molecular Formula CeH1202

Molecular Weight 116.16 g/mol [3]
Appearance Clear Liquid[2]

Boiling Point 196 - 198 °C[2][3]
Melting Point -41 °C[2]

Flash Point 85 °C (185 °F)[2][3]
Density 0.928 g/mL at 25 °CJ3]

Personal Protective Equipment (PPE)

Proper PPE is mandatory to prevent contact and exposure.

Protection Type Specification
Eye Protection Chemical safety goggles or a face shield.[1][2]
Hand Protection Wear appropriate protective gloves.[1][2]

A lab coat or other suitable protective clothing.

Skin and Body 2]

Use in a well-ventilated area. If ventilation is
Respiratory insufficient, use a NIOSH/MSHA approved
respirator.[1][2]

Operational and Disposal Plans

Follow these step-by-step procedures for safe handling and disposal.

Handling Protocol

e Preparation: Ensure a safety shower and eyewash station are readily accessible.[2][4] Work
should be conducted in a chemical fume hood.
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» Donning PPE: Put on all required personal protective equipment as listed in the table above.

o Dispensing: Carefully dispense the required amount of (S)-3-Methyl-pentanoic acid,
avoiding splashes and aerosol generation.

e During Use: Keep the container tightly closed when not in use. Avoid contact with skin, eyes,
and clothing.[4]

o After Use: Thoroughly wash hands and any exposed skin after handling.[1]

Spill Response

o Evacuate: Clear the immediate area of all personnel.
o Ventilate: Ensure the area is well-ventilated.

o Containment: For small spills, absorb the liquid with an inert material such as sand, earth, or
vermiculite.[4]

o Collection: Carefully collect the absorbed material into a suitable, labeled container for
disposal.

o Decontamination: Clean the spill area thoroughly.

Disposal Plan

All chemical waste must be disposed of in accordance with local, state, and federal regulations.

» Waste Collection: Collect all waste containing (S)-3-Methyl-pentanoic acid, including
contaminated absorbents and disposable PPE, in a designated and properly labeled
hazardous waste container.

» Container Labeling: The waste container must be clearly labeled with the chemical name and
associated hazards.

o Storage: Store the waste container in a cool, dry, and well-ventilated area, away from
incompatible materials.
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» Disposal: Arrange for pick-up and disposal by a licensed hazardous waste disposal
company. Do not pour down the drain.

Workflow for Handling (S)-3-Methyl-pentanoic Acid
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Workflow for Handling (S)-3-Methyl-pentanoic Acid
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Caption: A flowchart outlining the safe handling procedure for (S)-3-Methyl-pentanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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